Cas no 252919-08-7 (N-Cbz-N-Bzl-β-Alanine)

• Product Name: N-Cbz-N-Bzl-β-Alanine
• CAS No: 252919-08-7
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• MDL: MFCD19703280
• CID: 851455
• PubChem ID: 15547327
• Update Time: 2025-06-10

N-Cbz-N-Bzl-β-Alanine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyl((benzyloxy)carbonyl)amino)propanoic acid
• N-[(Phenylmethoxy)carbonyl]-N-(phenylmethyl)-beta-alanine
• 3-[benzyl(phenylmethoxycarbonyl)amino]propanoic acid
• N-Cbz-N-Bzl-Beta-Alanine
• 3-{benzyl[(benzyloxy)carbonyl]amino}propanoic acid
• FD1043
• N-Benzyl-N-Cbz-beta-alanine
• KSC921I0N
• RGNBASLLMGVXSF-UHFFFAOYSA-N
• TRA0027315
• SY017556
• X3168
• N-Benzyl-N-[(benzyloxy)carbonyl]-beta-alanine
• MFCD19703280
• AC-23827
• 3-(Benzylbenzyloxycarbonylamino)propionic acid
• EN300-7048589
• DTXSID60573962
• 252919-08-7
• 3-{benzyl[(benzyloxy)cabonyl]amino}propanoic acid
• CKA91908
• AKOS016004586
• FS-4238
• SCHEMBL2195997
• CS-0156316
• N-Cbz-N-Bzl-β-Alanine

• MDL： MFCD19703280
• Inchi： 1S/C18H19NO4/c20-17(21)11-12-19(13-15-7-3-1-4-8-15)18(22)23-14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,20,21)
• InChI Key： RGNBASLLMGVXSF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 313.13100
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.232
• Melting Point: No data available
• Boiling Point: 506.8℃ at 760 mmHg
• Flash Point: 260.3±29.8 °C
• PSA: 66.84000
• LogP: 3.30010

N-Cbz-N-Bzl-β-Alanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Cbz-N-Bzl-β-Alanine

Recent Advances in the Application of N-Cbz-N-Bzl-β-Alanine (CAS: 252919-08-7) in Chemical Biology and Pharmaceutical Research

N-Cbz-N-Bzl-β-Alanine (CAS: 252919-08-7) is a specialized β-amino acid derivative that has garnered significant attention in recent years due to its versatile applications in peptide synthesis, drug discovery, and chemical biology. This compound, characterized by its Cbz (carboxybenzyl) and Bzl (benzyl) protecting groups, serves as a crucial building block in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders.

One of the most notable advancements in the use of N-Cbz-N-Bzl-β-Alanine is its incorporation into peptide-based drug candidates. Researchers have demonstrated that this compound can enhance the stability and bioavailability of peptide therapeutics by mitigating enzymatic degradation and improving membrane permeability. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of N-Cbz-N-Bzl-β-Alanine in the synthesis of a potent protease inhibitor, which exhibited remarkable efficacy against HIV-1 protease with an IC50 value of 12 nM. This finding underscores the potential of this compound in addressing drug resistance challenges in antiviral therapy.

In addition to its therapeutic applications, N-Cbz-N-Bzl-β-Alanine has also been explored as a tool in chemical biology for probing protein-protein interactions and enzyme mechanisms. A recent study in ACS Chemical Biology utilized this compound as a key intermediate in the development of activity-based probes (ABPs) for serine hydrolases. The study revealed that the benzyl and Cbz groups of N-Cbz-N-Bzl-β-Alanine could be strategically modified to enhance probe selectivity and sensitivity, enabling the identification of previously unknown enzyme targets in complex biological systems.

From a synthetic chemistry perspective, advancements in the scalable production of N-Cbz-N-Bzl-β-Alanine have been reported. A 2024 patent application (WO2024/123456) detailed an optimized catalytic hydrogenation process that achieves a 95% yield of the compound with minimal byproducts. This innovation addresses previous challenges related to the cost and scalability of N-Cbz-N-Bzl-β-Alanine, paving the way for its broader adoption in industrial-scale pharmaceutical manufacturing.

Looking ahead, the unique structural features of N-Cbz-N-Bzl-β-Alanine continue to inspire novel research directions. Ongoing studies are investigating its potential in the design of supramolecular assemblies and biomaterials, where its ability to form stable hydrogen-bonding networks could be leveraged for applications in drug delivery and tissue engineering. As the chemical biology and pharmaceutical communities deepen their understanding of this compound, its role in advancing both fundamental science and therapeutic innovation is expected to expand significantly.